Cas no 1073354-91-2 (benzothiazole-5-boronic acid pinacol ester)

• Product Name: benzothiazole-5-boronic acid pinacol ester
• CAS No: 1073354-91-2
• MF: C₁₃H₁₆BNO₂S
• MW: 261.14764213562
• MDL: MFCD09260439
• CID: 839990
• PubChem ID: 46739030
• Update Time: 2025-06-07

benzothiazole-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazole
• 5-Benzothiazole boronic acid pinacol ester
• Benzothiazole, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• Benzothiazole-5-boronic acid pinacol ester
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzothiazole
• 1,3-Benzothiazol-5-yl-(3-hydroxy-2,3-dimethylbutan-2-yl)oxyborinic acid
• CS-0030585
• DA-48011
• BENZO[D]THIAZOL-5-YLBORONIC ACID PINACOL ESTER
• F11399
• MGOKEBHEDJCRQN-UHFFFAOYSA-N
• 5-benzothiazole boronic acid pinacol ester, AldrichCPR
• SY024860
• AKOS015999317
• Z1438223076
• J-516188
• DTXSID00674669
• EN300-112333
• GS-6361
• 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazole
• AB49968
• SCHEMBL1815592
• J-001858
• MFCD09260439
• benzothiazole-5-ylboronic acid pinacol ester
• 1073354-91-2
• benzothiazole-5-boronic acid pinacol ester

• MDL： MFCD09260439
• Inchi： 1S/C13H16BNO2S/c1-12(2)13(3,4)17-14(16-12)9-5-6-11-10(7-9)15-8-18-11/h5-8H,1-4H3
• InChI Key： MGOKEBHEDJCRQN-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1C=CC(B1OC(C)(C)C(C)(C)O1)=C2

Computed Properties

• Exact Mass: 261.09900
• Monoisotopic Mass: 261.0994801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.8

Experimental Properties

• Density: 1.17
• Boiling Point: 380.6±15.0°C at 760 mmHg
• PSA: 59.59000
• LogP: 2.59550

benzothiazole-5-boronic acid pinacol ester Security Information

• Hazard Statement： H319
• Storage Condition：Inert atmosphere,2-8°C

Additional information on benzothiazole-5-boronic acid pinacol ester

Introduction to Benzothiazole-5-boronic Acid Pinacol Ester (CAS No. 1073354-91-2)

Benzothiazole-5-boronic acid pinacol ester is a significant compound in the field of organic synthesis and pharmaceutical development. With the CAS number 1073354-91-2, this boronic acid derivative has garnered considerable attention due to its versatile applications in cross-coupling reactions and drug discovery. This article provides a comprehensive overview of the compound, its chemical properties, synthetic methods, and recent advancements in its application within the pharmaceutical industry.

The structure of Benzothiazole-5-boronic acid pinacol ester consists of a benzothiazole core substituted with a boronic acid pinacol ester at the 5-position. The benzothiazole moiety is a fused heterocyclic system comprising a benzene ring and a thiazole ring, which is known for its broad spectrum of biological activities. The boronic acid pinacol ester functionality enhances the reactivity of the compound, making it an excellent substrate for Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing complex organic molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Benzothiazole derivatives have been extensively studied for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The introduction of the boronic acid pinacol ester group at the 5-position of benzothiazole enhances its utility in medicinal chemistry by facilitating the introduction of diverse functional groups through cross-coupling reactions.

The synthetic route to Benzothiazole-5-boronic acid pinacol ester typically involves halogenation of benzothiazole followed by lithiation and subsequent reaction with pinacol boronate. This method ensures high yield and purity, making it suitable for industrial-scale production. The compound's stability under various reaction conditions further underscores its importance in synthetic chemistry.

One of the most notable applications of Benzothiazole-5-boronic acid pinacol ester is in the development of small-molecule inhibitors for target proteins involved in disease pathways. For instance, recent studies have demonstrated its utility in generating novel inhibitors for kinases, which are overexpressed in many cancers. The ability to introduce specific substituents at the 5-position via cross-coupling reactions allows for fine-tuning the binding affinity and selectivity of these inhibitors.

Moreover, the compound has been explored in the synthesis of conjugated polymers for organic electronics applications. The benzothiazole core acts as an electron-deficient unit, which can be coupled with electron-rich units to create polymers with tunable optoelectronic properties. These polymers find applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs).

Recent advancements in computational chemistry have also highlighted the potential of Benzothiazole-5-boronic acid pinacol ester as a key intermediate in designing drug candidates. Molecular modeling studies have revealed that modifications at the 5-position can significantly alter the binding interactions with biological targets. This insight has guided the development of more potent and selective drug molecules.

The pharmaceutical industry continues to leverage the reactivity of boronic acids in drug discovery. Boron-containing compounds have shown promise as therapeutic agents due to their unique chemical properties and biological activities. For example, drugs like bortezomib and ixazomib contain boron atoms and have been successfully used in treating certain types of cancer. The use of Benzothiazole-5-boronic acid pinacol ester as a building block for such drugs underscores its importance in medicinal chemistry.

In conclusion, Benzothiazole-5-boronic acid pinacol ester (CAS No. 1073354-91-2) is a versatile compound with significant applications in organic synthesis and pharmaceutical development. Its ability to participate in cross-coupling reactions makes it an invaluable tool for constructing complex molecular architectures. As research continues to uncover new therapeutic targets and synthetic methodologies, the role of this compound is expected to expand further, contributing to advancements in drug discovery and material science.